![molecular formula C12H10FNO B6366173 6-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, 95% CAS No. 1111113-03-1](/img/structure/B6366173.png)
6-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, 95% (also known as 6-FMPH-2-HP or 6-FMPH) is a novel small molecule compound which has recently been gaining attention due to its potential applications in scientific research. 6-FMPH has been found to possess unique biochemical and physiological properties which make it an attractive candidate for a wide range of laboratory experiments. Furthermore, its synthesis method is relatively simple and cost effective, making it an ideal choice for scientists looking for a reliable and economical way to conduct their research. In
Scientific Research Applications
6-FMPH has been found to possess unique biochemical and physiological properties which make it an attractive candidate for a wide range of laboratory experiments. It has been used as a substrate in enzyme kinetics studies, as a reagent in organic synthesis, and as a probe in bioimaging studies. Furthermore, it has been used to study the mechanism of action of various drugs and to study the effects of drugs on the central nervous system.
Mechanism of Action
The mechanism of action of 6-FMPH is not yet fully understood, but it is believed to act as an agonist of certain G-protein-coupled receptors. It is thought to bind to these receptors and activate downstream signaling pathways, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
6-FMPH has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, to affect the expression of certain genes, and to alter the activity of certain neurotransmitters. Furthermore, it has been found to have anxiolytic and antinociceptive effects in animal models.
Advantages and Limitations for Lab Experiments
The primary advantage of using 6-FMPH in laboratory experiments is its relatively simple and cost-effective synthesis method. Furthermore, its biochemical and physiological properties make it an attractive candidate for a wide range of laboratory experiments. The primary limitation of using 6-FMPH is that its mechanism of action is not yet fully understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
The potential applications of 6-FMPH are numerous and the future directions for research are vast. Some potential future directions include further exploration of its mechanism of action, development of new synthesis methods, and investigation of its effects on other biological systems. Additionally, further research into the potential therapeutic applications of 6-FMPH could lead to the development of novel treatments for a variety of conditions.
Synthesis Methods
6-FMPH can be synthesized using a simple two-step process. The first step involves the reaction of 4-methylphenol with 3-fluorobenzoyl chloride in the presence of pyridine, which produces the intermediate compound 6-(3-fluoro-4-methylphenyl)-2-chloropyridine. This intermediate can then be reacted with sodium hydroxide to produce the final product, 6-FMPH-2-HP. This synthesis method is relatively simple and cost effective, making 6-FMPH an ideal choice for laboratory experiments.
properties
IUPAC Name |
6-(3-fluoro-4-methylphenyl)-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c1-8-5-6-9(7-10(8)13)11-3-2-4-12(15)14-11/h2-7H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDUZKTFVBPPUEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC=CC(=O)N2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00682643 |
Source
|
Record name | 6-(3-Fluoro-4-methylphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00682643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1111113-03-1 |
Source
|
Record name | 6-(3-Fluoro-4-methylphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00682643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.